N-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(3,5-dimethylphenyl)-6-morpholin-4-yl-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C23H24N6O/c1-16-12-17(2)14-18(13-16)25-21-20-15-24-29(19-6-4-3-5-7-19)22(20)27-23(26-21)28-8-10-30-11-9-28/h3-7,12-15H,8-11H2,1-2H3,(H,25,26,27)
• InChI Key: JGOOAIAADJAWQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=C3C=NN(C3=NC(=N2)N4CCOCC4)C5=CC=CC=C5)C
• Molecular Formula: C23H24N6O
• Molecular Weight: 400.5 g/mol
• CAS No.: 946288-52-4

Description

N-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C23H24N6O and its molecular weight is 400.486. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Morpholine and Pyrans Derivatives: Morpholine, a six-membered aromatic organic heterocycle, is present in various compounds developed for diverse pharmacological activities. This review summarizes the pharmacological profile of morpholine derivatives, indicating their significant role in drug discovery and development (Asif & Imran, 2019).
• Optoelectronic Applications of Quinazolines and Pyrimidines: Quinazolines and pyrimidine derivatives are highlighted for their applications related to photo- and electroluminescence, indicating their value in creating novel optoelectronic materials. The incorporation of these fragments into π-extended conjugated systems is particularly noted for the fabrication of materials for organic light-emitting diodes and other electronic devices (Lipunova et al., 2018).

Synthetic Pathways and Chemical Properties

• Hybrid Catalysts in Synthesis: The pyranopyrimidine core, related to the structural framework of the queried compound, is discussed for its broader synthetic applications and bioavailability. This review covers synthetic pathways employed for developing substituted pyranopyrimidine scaffolds, emphasizing the use of diverse hybrid catalysts (Parmar et al., 2023).

Mechanistic Insights and Chemical Interactions

• Regioselectivity in Bromination: The study on regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines, while not directly related, provides insights into the chemical behavior of nitrogen-containing heterocycles under specific conditions, which could be relevant for understanding the reactivity of similar compounds (Thapa et al., 2014).